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Compound of Interest

Compound Name: 4-Bromo-2-fluorobiphenyl

Cat. No.: B126189 Get Quote

Application Notes: 4-Bromo-2-fluorobiphenyl in
Medicinal Chemistry
Introduction

4-Bromo-2-fluorobiphenyl is a halogenated aromatic hydrocarbon that serves as a crucial

building block in organic synthesis and medicinal chemistry.[1] Its structure, featuring a

biphenyl core with bromine and fluorine substituents, provides a versatile scaffold for

constructing complex molecules. The presence of the bromine atom at the 4-position and a

fluorine atom at the 2-position creates specific reactivity and conformational properties, making

it an ideal starting material for synthesizing a range of bioactive compounds.[1] This compound

is particularly noted as a key intermediate in the preparation of non-steroidal anti-inflammatory

drugs (NSAIDs) and other therapeutic agents.[2][3]

Chemical Properties:

Molecular Formula: C₁₂H₈BrF[4]

Molecular Weight: 251.09 g/mol [4]

Appearance: White to light yellow or pale yellow crystalline solid.[2][3]

CAS Number: 41604-19-7[5]
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The strategic placement of the fluorine atom influences the molecule's electronic properties and

can enhance the pharmacological profile of the final drug product, affecting aspects like

metabolic stability and binding affinity.[6] The bromine atom provides a reactive handle for

various cross-coupling reactions, enabling the facile introduction of diverse functionalities.

Key Applications in Drug Synthesis
The primary application of 4-Bromo-2-fluorobiphenyl in medicinal chemistry is as a precursor

for the synthesis of Flurbiprofen, a widely used NSAID.[3][5] It is also used as an intermediate

for other active compounds, such as Tazarotene.[3]

Synthesis of Flurbiprofen

4-Bromo-2-fluorobiphenyl Grignard Formation
(Mg, THF)

Step 1 Carboxylation
(1. CO2, 2. H3O+)

Step 2 2-Fluoro-biphenyl-4-carboxylic acid
(Flurbiprofen Acid Moiety Precursor)

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂ Oxidative Addition
(Ar-X)

Ar-Pd(II)-X(L₂)

Ar-X In

Transmetalation
(R-B(OR)₂ + Base)

Ar-Pd(II)-R(L₂)

R-B(OR)₂ In

Ar-R Out

Reductive Elimination Ar-R
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Start: Assemble Reagents

Combine Aryl Halide, Boronic Acid,
Base, and Catalyst in Flask

Evacuate and Backfill
with Inert Gas (3x)

Add Degassed Solvent

Heat with Stirring
(e.g., 90 °C, 12h)

Monitor by TLC/LC-MS

Cool, Dilute, and Perform
Aqueous Workup (Wash)

Dry, Concentrate, and Purify
(Column Chromatography)

Final Product
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Buchwald-Hartwig Catalytic Cycle

Pd(0)L₂ Oxidative Addition
(Ar-X)

Ar-Pd(II)-X(L)

Ar-X In

Amine Coordination
& Deprotonation
(R₂NH + Base)

Ar-Pd(II)-NR₂(L)

R₂NH In

Ar-NR₂ Out

Reductive Elimination Ar-NR₂
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Start: Inert Atmosphere Setup

Combine Aryl Halide, Amine,
Base, and Catalyst in Schlenk Tube

Add Anhydrous Solvent

Heat with Stirring
(e.g., 110 °C, 18h)

Monitor by TLC/LC-MS

Cool, Dilute, and Filter
through Celite

Perform Aqueous Wash

Dry, Concentrate, and Purify
(Column Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 4-Bromo-2-fluorobiphenyl | 41604-19-7 [chemicalbook.com]

3. 4-Bromo-2-fluorobiphenyl-VIWIT-Innovation driven biopharmaceutical and healthcare
company [viwit.com]

4. 4-Bromo-2-fluorobiphenyl | Drug Information, Uses, Side Effects, Pharma intermediate
Chemistry | PharmaCompass.com [pharmacompass.com]

5. 4-bromo-2-fluoro Biphenyl Manufacturer from Mumbai [tylonpharma.in]

6. Fluorinated-antioxidant derivatives with improved pharmacological activity: a theoretical
study - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Bromo-2-fluorobiphenyl as a building block in
medicinal chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126189#4-bromo-2-fluorobiphenyl-as-a-building-
block-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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